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Cat. No.: B1271562

An In-depth Technical Guide to 1-Bromo-4-
fluoro-2-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromo-4-fluoro-2-nitrobenzene is a halogenated nitroaromatic compound that serves as a
key intermediate in organic synthesis. Its trifunctionalized benzene ring, featuring bromine,
fluorine, and nitro groups, offers a versatile platform for the construction of complex molecular
architectures. This technical guide provides a comprehensive overview of the physical and
chemical properties of 1-Bromo-4-fluoro-2-nitrobenzene, detailed experimental protocols for
its synthesis and characterization, and insights into its applications, particularly in the realm of
medicinal chemistry and drug development. The strategic positioning of its functional groups
makes it an important building block for introducing specific moieties into target molecules,
thereby influencing their biological activity.

Core Properties of 1-Bromo-4-fluoro-2-nitrobenzene

1-Bromo-4-fluoro-2-nitrobenzene (CAS RN: 446-09-3) is a light yellow crystalline solid at
room temperature.[1][2] Its molecular structure and key physical and chemical properties are
summarized in the tables below.
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: | and Identificati
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1-bromo-4-fluoro-2-
IUPAC Name ] [3]
nitrobenzene

2-Bromo-5-fluoronitrobenzene,
Synonyms ] [1]14]
3-Nitro-4-bromofluorobenzene

CAS Number 446-09-3 [5]
Molecular Formula CeH3BrFNO:2 [6]
Molecular Weight 220.00 g/mol [3]
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hvsicochemical :

Property Value Reference(s)

Solid, light yellow crystals or

Physical State oowder [11[2][5]
Melting Point 37-39°Cor4l1°C [819]
Boiling Point 220.9 °C at 760 mmHg

Density 1.808 g/cm3 [8]
Flash Point 87.4°C [8]
Vapor Pressure 0.164 mmHg at 25°C [8]
Refractive Index 1.579 [8]
Purity >97.0% (GC) [5]
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Synthesis and Reactivity

The synthesis of 1-Bromo-4-fluoro-2-nitrobenzene typically involves the nitration of a
bromofluorobenzene precursor. The electron-withdrawing nature of the nitro group activates the
benzene ring for nucleophilic aromatic substitution, making it a versatile intermediate for
introducing a variety of functional groups.

General Synthesis Workflow

The following diagram illustrates a general workflow for the synthesis and purification of 1-
Bromo-4-fluoro-2-nitrobenzene.
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Chemical Reactivity

1-Bromo-4-fluoro-2-nitrobenzene

N

Nucleophilic Aromatic Substitution Reduction of Nitro Group Cross-Coupling Reactions
(at Bromine) (to Amine) (at Bromine)

Further Functionalization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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